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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two widely used primary hindered

phenolic antioxidants, Antioxidant 1010 and Antioxidant 1076, in the stabilization of

polypropylene (PP). This analysis is based on their chemical structure, theoretical performance

advantages, and available experimental data to assist researchers and professionals in

selecting the appropriate stabilizer for their specific applications.

Introduction to Antioxidant 1010 and Antioxidant
1076
Antioxidant 1010 and Antioxidant 1076 are sterically hindered phenolic antioxidants crucial for

protecting polypropylene from degradation during processing and its service life.[1] They

function by scavenging free radicals, thereby inhibiting the auto-oxidative degradation cycle of

the polymer.[2]

Antioxidant 1010, chemically known as Pentaerythritol tetrakis(3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionate), is a high molecular weight antioxidant.[1] Its structure contains four

hindered phenol functional groups, which theoretically provides a high capacity for neutralizing

free radicals.[1][3] This high molecular weight also contributes to its low volatility and high

resistance to extraction, making it suitable for demanding applications requiring long-term

thermal stability.
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Antioxidant 1076, or Octadecyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate, is another

effective sterically hindered phenolic antioxidant. It possesses a single hindered phenol

functional group and a long alkyl chain that enhances its compatibility and solubility in

polyolefins like polypropylene.

Structural and Theoretical Comparison
The primary difference in the performance of these two antioxidants stems from their molecular

structure.

Feature Antioxidant 1010 Antioxidant 1076 Reference

Chemical Name

Pentaerythritol

tetrakis(3-(3,5-di-tert-

butyl-4-

hydroxyphenyl)propio

nate)

Octadecyl 3-(3,5-di-

tert-butyl-4-

hydroxyphenyl)propio

nate)

Molecular Weight 1177.6 g/mol 530.9 g/mol

Hindered Phenol

Groups
4 1

Physical Form
White crystalline

powder

White crystalline

powder

Melting Point 110-125 °C 50-55 °C

Theoretically, with four times the number of active phenolic groups, Antioxidant 1010 is

expected to exhibit superior antioxidant efficacy compared to Antioxidant 1076 at the same

weight concentration. Its higher molecular weight also suggests lower migration and volatility,

leading to better long-term performance, especially at elevated temperatures.

Performance Data in Polypropylene
While a single, direct comparative study providing comprehensive quantitative data for all

performance metrics is not readily available in the public domain, the following tables

summarize expected performance and some reported data based on the characteristics of the

antioxidants and findings from various sources.
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Long-Term Thermal Stability (Oxidation Induction Time -
OIT)
OIT is a key measure of the effectiveness of an antioxidant in preventing thermal degradation.

A longer OIT indicates better thermal stability.

Antioxidant
Concentration
in PP

OIT (minutes)
at 200°C

Expected
Performance

Reference

Unstabilized PP 0% < 1 Poor

Antioxidant 1076 0.1%

Data not

available in a

direct

comparative

study

Good

Antioxidant 1010 0.1%

Data not

available in a

direct

comparative

study

Excellent

Note: While specific comparative OIT values are not available, the higher number of functional

groups and lower volatility of Antioxidant 1010 strongly suggest it would provide a significantly

longer OIT compared to Antioxidant 1076 at equivalent loadings.

Processing Stability (Melt Flow Index - MFI)
MFI is an indicator of the polymer's molecular weight. A stable MFI after processing or aging

suggests that the antioxidant has effectively prevented polymer chain scission.

| Antioxidant | Concentration in PP | MFI (g/10 min) - Initial | MFI (g/10 min) - After Multiple

Extrusions | Expected Performance | Reference | |---|---|---|---|---| | Unstabilized PP | 0% | ~3 |

Significantly Increases | Poor | | | Antioxidant 1076 | 0.1% | ~3 | Data not available in a direct

comparative study | Good | | | Antioxidant 1010 | 0.1% | ~3 | Data not available in a direct

comparative study | Excellent | |
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Note: The combination of a hindered phenol like Antioxidant 1010 with a phosphite secondary

antioxidant is particularly effective in maintaining MFI stability during processing.

Color Stability (Yellowness Index - YI)
The Yellowness Index measures the degree of discoloration in the polymer, which can be

caused by degradation. A lower YI is desirable.

| Antioxidant | Concentration in PP | Yellowness Index (YI) - Initial | Yellowness Index (YI) - After

Aging/Irradiation | Reference | |---|---|---|---| | Unstabilized PP | 0% | Low | High | | | Antioxidant

1076 | 0.5 phr | ~2.5 | ~5 (after 50 kGy irradiation) | | | Antioxidant 1010 | 0.5 phr | ~3.0 | ~6

(after 50 kGy irradiation) | |

Note: The available data on Yellowness Index is from a study on irradiation effects, not thermal

aging. In this specific study, Antioxidant 1076 showed slightly better resistance to yellowing

upon irradiation compared to Antioxidant 1010. However, for thermal stability, Antioxidant
1010 is generally considered to provide good color retention.

Experimental Protocols
Detailed methodologies for the key experiments are provided below.

Sample Preparation
Compounding: Polypropylene powder is dry-blended with the specified concentration of

Antioxidant 1010 or Antioxidant 1076.

Extrusion: The blend is melt-compounded using a twin-screw extruder. The extruded strands

are then pelletized.

Specimen Molding: The pellets are injection-molded or compression-molded into specimens

of the required dimensions for each test.

Oxidation Induction Time (OIT) Measurement (ASTM
D3895)

A small sample (5-10 mg) of the stabilized polypropylene is placed in an open aluminum pan.
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The sample is heated in a Differential Scanning Calorimeter (DSC) under a nitrogen

atmosphere to a specified isothermal temperature (e.g., 200°C).

Once the temperature is stable, the atmosphere is switched to oxygen at a constant flow

rate.

The time from the introduction of oxygen until the onset of the exothermic oxidation peak is

recorded as the OIT.

Melt Flow Index (MFI) Measurement (ASTM D1238)
The MFI of the initial and aged polypropylene pellets is measured using a melt flow indexer

at a specified temperature (e.g., 230°C) and load (e.g., 2.16 kg).

The amount of polymer extruded through a standard die in 10 minutes is measured and

reported as the MFI.

Yellowness Index (YI) Measurement (ASTM E313)
The color of the molded polypropylene plaques (initial and aged) is measured using a

spectrophotometer or colorimeter.

The Yellowness Index is calculated from the tristimulus values (X, Y, Z) obtained from the

instrument.

Long-Term Thermal Aging (Oven Aging)
Molded specimens are placed in a circulating air oven at a specified temperature (e.g.,

150°C).

Samples are removed at regular intervals for OIT, MFI, and YI testing to evaluate the long-

term performance of the antioxidants.
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Caption: Mechanism of polymer stabilization by a hindered phenolic antioxidant.

Experimental Workflow for Antioxidant Evaluation
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Caption: Workflow for evaluating antioxidant performance in polypropylene.

Conclusion
Both Antioxidant 1010 and Antioxidant 1076 are effective hindered phenolic antioxidants for

polypropylene. The choice between them depends on the specific requirements of the

application.

Antioxidant 1010 is generally preferred for applications requiring superior long-term thermal

stability and low volatility, due to its higher molecular weight and greater number of functional

groups.
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Antioxidant 1076 offers a good balance of performance and cost-effectiveness and may be

suitable for applications with less stringent long-term heat aging requirements. It has also

shown good performance in terms of color stability under irradiation.

For optimal performance, these primary antioxidants are often used in combination with

secondary antioxidants, such as phosphites, to provide synergistic protection during both

processing and the end-use of the polypropylene product. It is always recommended to

conduct specific testing to determine the optimal antioxidant system for a given application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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